8-[(1-BENZYL-1H-1,3-BENZODIAZOL-2-YL)SULFANYL]-1,3,7-TRIMETHYL-2,3,6,7-TETRAHYDRO-1H-PURINE-2,6-DIONE

• IUPAC Name: 8-(1-benzylbenzimidazol-2-yl)sulfanyl-1,3,7-trimethylpurine-2,6-dione
• InChI: InChI=1S/C22H20N6O2S/c1-25-17-18(26(2)22(30)27(3)19(17)29)24-20(25)31-21-23-15-11-7-8-12-16(15)28(21)13-14-9-5-4-6-10-14/h4-12H,13H2,1-3H3
• InChI Key: RNOKQGHTQBYICH-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(N=C1SC3=NC4=CC=CC=C4N3CC5=CC=CC=C5)N(C(=O)N(C2=O)C)C
• Molecular Formula: C22H20N6O2S
• Molecular Weight: 432.5 g/mol

Description

8-[(1-Benzyl-1H-1,3-benzodiazol-2-yl)sulfanyl]-1,3,7-trimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a complex organic compound that belongs to the class of purine derivatives This compound is characterized by the presence of a benzodiazole moiety attached to a purine scaffold via a sulfanyl linkage

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-[(1-Benzyl-1H-1,3-benzodiazol-2-yl)sulfanyl]-1,3,7-trimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione typically involves multi-step organic reactions. One common synthetic route includes:

Formation of the Benzodiazole Moiety: This step involves the cyclization of o-phenylenediamine with benzyl chloride in the presence of a suitable base to form 1-benzyl-1H-1,3-benzodiazole.

Sulfanylation: The benzodiazole derivative is then reacted with a thiolating agent such as thiourea to introduce the sulfanyl group.

Purine Derivative Formation: The final step involves the condensation of the sulfanylated benzodiazole with a purine derivative, such as 1,3,7-trimethylxanthine, under acidic conditions to yield the target compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to improve yield and reduce reaction times.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfanyl group, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the benzodiazole moiety, potentially reducing the aromatic ring to a dihydrobenzodiazole.

Substitution: The compound can undergo nucleophilic substitution reactions, especially at the benzyl position, where the benzyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles such as amines, thiols, or halides can be used under basic conditions.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Dihydrobenzodiazole derivatives.

Substitution: Various substituted benzodiazole derivatives depending on the nucleophile used.

Scientific Research Applications

8-[(1-Benzyl-1H-1,3-benzodiazol-2-yl)sulfanyl]-1,3,7-trimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has several applications in scientific research:

Medicinal Chemistry: The compound is studied for its potential as a therapeutic agent, particularly in the treatment of neurological disorders and cancer.

Biological Studies: It is used as a probe to study enzyme interactions and receptor binding due to its unique structure.

Pharmacology: The compound is investigated for its pharmacokinetic properties and potential as a drug candidate.

Industrial Applications: It is used in the synthesis of other complex organic molecules and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 8-[(1-Benzyl-1H-1,3-benzodiazol-2-yl)sulfanyl]-1,3,7-trimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves its interaction with specific molecular targets:

Molecular Targets: The compound targets enzymes such as kinases and phosphatases, which play crucial roles in cellular signaling pathways.

Pathways Involved: It modulates pathways involved in cell proliferation, apoptosis, and differentiation, making it a potential candidate for cancer therapy.

Comparison with Similar Compounds

Similar Compounds

• 8-[(1-Benzyl-1H-1,3-benzodiazol-2-yl)sulfanyl]-1,3,7-trimethylxanthine
• 1-Benzyl-1H-1,3-benzodiazole derivatives
• Purine derivatives with sulfanyl linkages

Uniqueness

The uniqueness of 8-[(1-Benzyl-1H-1,3-benzodiazol-2-yl)sulfanyl]-1,3,7-trimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione lies in its combined structural features of a benzodiazole and a purine derivative, which confer unique biological activities and potential therapeutic applications.